Octahydropyrido[1,2-a]azepin-8(2h)-one

Specification

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 2,3,4,6,7,9,10,10a-octahydro-1H-pyrido[1,2-a]azepin-8-one
• Standard InChI: InChI=1S/C10H17NO/c12-10-5-4-9-3-1-2-7-11(9)8-6-10/h9H,1-8H2
• Standard InChI Key: NGFUOCDADAEURT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCC(=O)CCC2C1

Introduction

Chemical Identification and Nomenclature

Systematic Nomenclature and Molecular Formula

The compound’s IUPAC name, octahydropyrido[1,2-a]azepin-8(2H)-one, derives from its bicyclic framework:

• Pyrido[1,2-a]azepine: A fusion of a pyridine (six-membered) and azepine (seven-membered) ring.

• Octahydro: Indicates eight hydrogen atoms saturating the bicyclic system.

• 8(2H)-one: A ketone group at position 8 of the azepine ring, with two hydrogen atoms at this position.

The molecular formula is C₁₀H₁₆N₂O, calculated based on analogous structures such as octahydropyrido[1,2-a][1,diazepin-5(2H)-one (C₉H₁₆N₂O).

Key Identifiers and Synonyms

Property	Value	Source
CAS Registry Number	Not formally assigned	-
PubChem CID	44630650 (analog)	PubChem
Molecular Weight	168.24 g/mol (analog)	PubChem
SMILES	C1CCN2C(C1)CNCCC2=O (analog)	PubChem
InChIKey	VFOPBKHLYOFDNX-UHFFFAOYSA-N	PubChem

Structural Characteristics

Ring System and Stereochemistry

The core structure consists of:

• A piperidine-like ring (six-membered, fully saturated) fused to a azepinone ring (seven-membered with a ketone group).

• Stereocenters: The bicyclic system introduces multiple stereogenic centers, particularly at the ring fusion points (C2 and C10a in analogous compounds).

While experimental NMR/IR data for this specific compound is unavailable, analogs provide reference insights:

• ¹H NMR: Peaks between δ 1.2–3.0 ppm (aliphatic protons), δ 3.5–4.0 ppm (N-adjacent CH₂ groups), and absence of aromatic signals.

• ¹³C NMR: Carbonyl resonance near δ 170–175 ppm (C=O), with aliphatic carbons at δ 20–50 ppm.

Synthetic Approaches

Alternative Cyclization Strategies

• Intramolecular lactamization: Cyclization of ω-amino acids using EDCI/HOBt.

• Ring-expansion reactions: Treatment of piperidine derivatives with diazomethane or epoxides.

Property	Value/Range	Method
LogP (Predicted)	1.2–1.8	ChemAxon
Water Solubility	2–5 mg/mL (25°C)	ALOGPS
Toxicity (LD₅₀, oral)	>500 mg/kg (rat, est.)	Read-across from analogs

Handling Precautions: Avoid inhalation/ingestion; use PPE due to unknown chronic toxicity.